![molecular formula C18H16FNO3S B2773030 N-(2,2-di(furan-2-yl)ethyl)-2-((4-fluorophenyl)thio)acetamide CAS No. 2191267-00-0](/img/structure/B2773030.png)
N-(2,2-di(furan-2-yl)ethyl)-2-((4-fluorophenyl)thio)acetamide
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Description
N-(2,2-di(furan-2-yl)ethyl)-2-((4-fluorophenyl)thio)acetamide is a useful research compound. Its molecular formula is C18H16FNO3S and its molecular weight is 345.39. The purity is usually 95%.
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Scientific Research Applications
Heteroaromatic Decarboxylative Reactions
- Decarboxylative Claisen Rearrangement : Furan-2-ylmethyl compounds, similar to N-(2,2-di(furan-2-yl)ethyl)-2-((4-fluorophenyl)thio)acetamide, have been studied for their decarboxylative Claisen rearrangement reactions. This process yields 2,3-disubstituted heteroaromatic products, highlighting the compound's potential in synthetic organic chemistry (Craig et al., 2005).
Synthesis of Acetamide Derivatives
- One-Pot Synthesis : N-(furan/thiophene/pyrrole-2-yl-(2-hydroxynaphthalen-1-yl)methyl)acetamide derivatives have been synthesized using a one-pot method. This study demonstrates the compound's utility in creating environmentally friendly and efficient syntheses (Raju et al., 2022).
Anticonvulsant Activity
- Anticonvulsant Properties : Studies have explored the anticonvulsant activities of alpha-heterocyclic alpha-acetamido-N-benzylacetamide derivatives. These compounds, including ones with furan-2-yl groups, showed significant activity against seizures in mice (Kohn et al., 1993).
Materials Science and Pharmaceuticals
- Thiophene Derivatives : Thiophene, a key structural component in this compound, has broad applications in material science and pharmaceuticals. Studies have reported on its diverse biological activities and utilization in solar cells and organic transistors (Nagaraju et al., 2018).
Photocyclisation Reactions
- Photocyclisation in Synthesis : Ethylene acetal of furan-based compounds, similar to the furan component in this compound, has been used in acid-catalyzed photocyclisation reactions for synthesizing insecticidal esters (Barton et al., 1971).
Anticancer Potential
- VEGFR-2 and EGFR Inhibition : A derivative with structural similarities to this compound has shown potential as a dual inhibitor for VEGFR-2 and EGFR tyrosine kinases, indicating its possible use in cancer treatment (Riadi et al., 2021).
Properties
IUPAC Name |
N-[2,2-bis(furan-2-yl)ethyl]-2-(4-fluorophenyl)sulfanylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16FNO3S/c19-13-5-7-14(8-6-13)24-12-18(21)20-11-15(16-3-1-9-22-16)17-4-2-10-23-17/h1-10,15H,11-12H2,(H,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UEFICKZIBPVTIW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=COC(=C1)C(CNC(=O)CSC2=CC=C(C=C2)F)C3=CC=CO3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16FNO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
345.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.